Cas no 1807218-65-0 (Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate
• CAS No: 1807218-65-0
• MF: C₁₂H₉F₂NO₄
• MW: 269.200970411301
• CID: 4796255
• Update Time: 2025-06-20

Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate

• Inchi： 1S/C12H9F2NO4/c1-2-18-11(17)9-4-10(19-12(13)14)8(6-16)3-7(9)5-15/h3-4,6,12H,2H2,1H3
• InChI Key： LHKANFRSSVEYHJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C(C#N)=CC=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate

Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate (CAS No. 1807218-65-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate, identified by its CAS number 1807218-65-0, is a highly functionalized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a cyano group, difluoromethoxy substituent, and a formyl moiety, make it an invaluable building block for medicinal chemists.

The< strong>2-cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The 5-difluoromethoxy group, on the other hand, imparts electronic and steric effects that can fine-tune the pharmacokinetic properties of derived compounds. The presence of a 4-formyl group provides a reactive site for further functionalization, allowing for the introduction of various pharmacophores. These structural attributes collectively contribute to the compound's versatility in drug discovery and development.

In recent years, Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate has been explored in several innovative synthetic strategies aimed at developing novel therapeutic agents. One notable application is in the synthesis of small-molecule inhibitors targeting enzymes involved in neurodegenerative diseases. For instance, researchers have utilized this intermediate to construct analogs of known neuroprotective agents, leveraging its formyl group to introduce amine or amide functionalities that mimic natural bioactive peptides. These derivatives have shown promising preclinical activity in models of Alzheimer's and Parkinson's diseases.

The< strong>difluoromethoxy substituent has also been exploited to enhance the metabolic stability and oral bioavailability of drug candidates. By incorporating this moiety into the molecular framework, chemists can modulate lipophilicity and reduce susceptibility to enzymatic degradation. This approach has been particularly effective in designing kinase inhibitors, where selectivity and duration of action are critical factors. Several patents and scientific publications highlight the use of Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate as a key precursor in these endeavors.

Another emerging area where this compound plays a pivotal role is in the development of anti-inflammatory agents. The< strong>cyano and< strong>formyl groups provide multiple sites for chemical modification, enabling the creation of molecules that interact with inflammatory pathways. Recent studies have demonstrated that derivatives of Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate exhibit significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines. These findings have opened new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate CAS No. 1807218-65-0 is also utilized in synthetic organic chemistry for its role as a versatile building block. Its ability to undergo various transformations, including condensation reactions, nucleophilic additions, and oxidation processes, makes it indispensable in multi-step synthetic routes. Researchers have employed this intermediate to construct complex heterocyclic scaffolds that are prevalent in many biologically active compounds. The efficiency and scalability of these synthetic protocols have been widely recognized in both academic and industrial settings.

The growing interest in fluorinated compounds has further highlighted the significance of Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate. Fluoro-substituted molecules often exhibit improved pharmacological properties due to their enhanced binding affinity and metabolic stability. The< strong>5-difluoromethoxy group in this compound aligns with this trend, making it a valuable asset for medicinal chemists seeking to develop next-generation therapeutics. Several high-throughput screening campaigns have identified derivatives of this intermediate as hits against diverse disease targets, underscoring its potential as a starting point for drug discovery programs.

In conclusion, Ethyl 2-cyano-5-difluoromethoxy-4-formylbenzoate (CAS No. 1807218-65-0) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features enable the development of novel bioactive molecules targeting various diseases, including neurological disorders and inflammation-related conditions. The ongoing research into its derivatives continues to expand its utility, making it an essential component in modern drug discovery efforts.